![molecular formula C20H18F4N6O B2692195 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)piperidine-3-carboxamide CAS No. 1334372-64-3](/img/structure/B2692195.png)
1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)piperidine-3-carboxamide
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Description
1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H18F4N6O and its molecular weight is 434.399. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Anti-inflammatory Agents
Novel pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-inflammatory activities. These compounds show promising cytotoxic effects against cancer cell lines and inhibition of 5-lipoxygenase, an enzyme involved in the inflammatory process (Rahmouni et al., 2016).
Mycobacterium Tuberculosis Inhibitors
Research has also focused on designing and synthesizing thiazole-aminopiperidine hybrid analogues as novel inhibitors of Mycobacterium tuberculosis GyrB, a key enzyme required for bacterial DNA replication. Some compounds in this category have shown effective inhibition against the enzyme and possess antituberculosis activity without significant cytotoxicity (Jeankumar et al., 2013).
Aurora Kinase Inhibitors for Cancer Treatment
Compounds with similar structures have been identified as inhibitors of Aurora A kinase, suggesting potential applications in cancer treatment. Aurora kinases play crucial roles in cell division, and their inhibition can suppress the growth of cancer cells (ロバート ヘンリー,ジェームズ, 2006).
Antitumor Activities
Another study synthesized novel pyrimidinyl pyrazole derivatives and evaluated their cytotoxic and antitumor activities. Certain compounds demonstrated potent cytotoxicity in vitro and significant antitumor activity in vivo against various cancer models, highlighting their therapeutic potential (Naito et al., 2005).
Anti-angiogenic and DNA Cleavage Activities
Some novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives have been synthesized and shown to possess significant anti-angiogenic activity and DNA cleavage capabilities. These properties suggest their potential as anticancer agents by inhibiting blood vessel formation and directly interacting with DNA (Kambappa et al., 2017).
properties
IUPAC Name |
N-[4-fluoro-3-(trifluoromethyl)phenyl]-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18F4N6O/c21-16-5-4-14(9-15(16)20(22,23)24)28-19(31)13-3-1-7-29(11-13)17-10-18(26-12-25-17)30-8-2-6-27-30/h2,4-6,8-10,12-13H,1,3,7,11H2,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBLHKQZJQJCIFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=NC(=C2)N3C=CC=N3)C(=O)NC4=CC(=C(C=C4)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18F4N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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